Cas no 1956377-30-2 ((3-Fluorocyclopentyl)methanamine hydrochloride)
(3-Fluorocyclopentyl)methanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- (3-Fluorocyclopentyl)methanamine hydrochloride
- (3-FLUOROCYCLOPENTYL)METHANAMINE HCL
- (3-fluorocyclopentyl)methanamine;hydrochloride
- BDD44138
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- MDL: MFCD27997394
- Inchi: 1S/C6H12FN.ClH/c7-6-2-1-5(3-6)4-8;/h5-6H,1-4,8H2;1H
- InChI Key: WRILACKEWFKWHD-UHFFFAOYSA-N
- SMILES: Cl.FC1CCC(CN)C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 74.9
- Topological Polar Surface Area: 26
(3-Fluorocyclopentyl)methanamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM433732-100mg |
(3-FLUOROCYCLOPENTYL)METHANAMINE HCL |
1956377-30-2 | 95%+ | 100mg |
$174 | 2023-01-19 | |
| Chemenu | CM433732-250mg |
(3-FLUOROCYCLOPENTYL)METHANAMINE HCL |
1956377-30-2 | 95%+ | 250mg |
$285 | 2023-01-19 | |
| Chemenu | CM433732-1g |
(3-FLUOROCYCLOPENTYL)METHANAMINE HCL |
1956377-30-2 | 95%+ | 1g |
$563 | 2023-01-19 | |
| Chemenu | CM433732-5g |
(3-FLUOROCYCLOPENTYL)METHANAMINE HCL |
1956377-30-2 | 95%+ | 5g |
$1676 | 2023-01-19 | |
| eNovation Chemicals LLC | D963841-100mg |
(3-FLUOROCYCLOPENTYL)METHANAMINE HCL |
1956377-30-2 | 95% | 100mg |
$215 | 2024-06-06 | |
| eNovation Chemicals LLC | D963841-250mg |
(3-FLUOROCYCLOPENTYL)METHANAMINE HCL |
1956377-30-2 | 95% | 250mg |
$280 | 2024-06-06 | |
| eNovation Chemicals LLC | D963841-1g |
(3-FLUOROCYCLOPENTYL)METHANAMINE HCL |
1956377-30-2 | 95% | 1g |
$545 | 2024-06-06 | |
| eNovation Chemicals LLC | D963841-5g |
(3-FLUOROCYCLOPENTYL)METHANAMINE HCL |
1956377-30-2 | 95% | 5g |
$1625 | 2024-06-06 | |
| Enamine | EN300-1697032-0.05g |
(3-fluorocyclopentyl)methanamine hydrochloride |
1956377-30-2 | 95% | 0.05g |
$82.0 | 2023-09-20 | |
| Enamine | EN300-1697032-0.1g |
(3-fluorocyclopentyl)methanamine hydrochloride |
1956377-30-2 | 95% | 0.1g |
$122.0 | 2023-09-20 |
(3-Fluorocyclopentyl)methanamine hydrochloride Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on (3-Fluorocyclopentyl)methanamine hydrochloride
Introduction to (3-Fluorocyclopentyl)methanamine hydrochloride (CAS No. 1956377-30-2)
(3-Fluorocyclopentyl)methanamine hydrochloride, identified by its CAS number 1956377-30-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The structure of (3-Fluorocyclopentyl)methanamine hydrochloride incorporates a fluorinated cyclopentyl ring, which is a key feature that contributes to its unique chemical and biological properties. The presence of the fluorine atom at the 3-position of the cyclopentyl ring enhances the molecule's metabolic stability and binding affinity to biological targets. This structural characteristic has made it an attractive scaffold for the design of novel pharmaceutical agents.
In recent years, there has been a growing interest in fluorinated heterocyclic compounds due to their potential in modulating various biological pathways. The fluorine atom can influence the electronic properties of the molecule, leading to improved pharmacokinetic profiles. This has led to extensive research into fluorinated derivatives as candidates for drug development.
One of the most compelling aspects of (3-Fluorocyclopentyl)methanamine hydrochloride is its potential role in the development of new therapeutic agents. Preclinical studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory and neurological disorders. The precise mechanism of action remains an area of active investigation, but preliminary findings are promising.
The synthesis of (3-Fluorocyclopentyl)methanamine hydrochloride involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. The introduction of the fluorine atom into the cyclopentyl ring is a critical step that demands precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently.
The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This solubility profile is crucial for drug delivery systems, as it allows for easier administration and improved bioavailability.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of (3-Fluorocyclopentyl)methanamine hydrochloride with greater accuracy. Molecular modeling studies have identified potential binding interactions with target proteins, providing insights into its mechanism of action. These computational approaches are complemented by experimental validation, which has been instrumental in refining our understanding of this compound's pharmacological properties.
The potential applications of (3-Fluorocyclopentyl)methanamine hydrochloride extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules, including agrochemicals and specialty chemicals. The versatility of this compound underscores its importance in industrial chemistry as well.
As research continues to uncover new therapeutic possibilities, (3-Fluorocyclopentyl)methanamine hydrochloride is poised to play a significant role in the next generation of pharmaceutical innovations. The combination of its structural complexity and promising biological activity makes it a compound worthy of continued investigation and development.
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